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Compound of Interest

Compound Name: Citronellyl formate

Cat. No.: B091523 Get Quote

Introduction

Citronellyl formate (C₁₁H₂₀O₂) is a naturally occurring monoterpene ester found in the

essential oils of plants like geranium.[1] It is characterized by a fresh, floral, rosy, and fruity

aroma.[2][3][4] Due to its stability and distinct chemical properties, citronellyl formate can

serve as a reliable analytical standard for the identification and quantification of terpene esters

and related compounds in various matrices, including essential oils, fragrances, food products,

and cosmetic formulations.[5] This document provides detailed information on its physical and

chemical properties, along with protocols for its use as a standard in gas chromatography.

Physicochemical Properties
A comprehensive summary of the physicochemical properties of citronellyl formate is

presented in Table 1. This data is essential for its proper handling, storage, and application as

an analytical standard.
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Property Value Reference

Chemical Formula C₁₁H₂₀O₂ [6][7]

Molecular Weight 184.28 g/mol [6][7]

CAS Number 105-85-1 [2][7]

Appearance Colorless to pale yellow liquid [2][3]

Purity (by GC) ≥ 95% [3]

Density 0.897 g/mL at 25 °C

Boiling Point 235 °C [2]

Flash Point 92 °C (197.6 °F) [8]

Refractive Index n20/D 1.443 - 1.449

Solubility Soluble in ethanol [9]

Stability

Stable under recommended

storage conditions.[10] Good

stability in various consumer

product bases.[4]

Storage
Store in a cool, dry, dark place

in a tightly sealed container.
[3]

Table 1: Physicochemical Properties of Citronellyl Formate

Experimental Protocols
Protocol 1: Preparation of Citronellyl Formate Standard
Stock and Working Solutions
This protocol describes the preparation of a standard stock solution and subsequent serial

dilutions to create working standards for calibration curves.

Materials:
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Citronellyl formate (≥95% purity)

Ethyl acetate (analytical grade)

Volumetric flasks (10 mL, 50 mL)

Micropipettes

Procedure:

Stock Solution Preparation (1000 µg/mL):

Accurately weigh 10 mg of citronellyl formate into a 10 mL volumetric flask.

Dissolve the citronellyl formate in a small amount of ethyl acetate.

Fill the flask to the mark with ethyl acetate.

Stopper the flask and invert several times to ensure homogeneity.

Working Solution Preparation (e.g., 1-100 µg/mL):

Prepare a series of dilutions from the stock solution using ethyl acetate as the diluent. For

example, to prepare a 100 µg/mL working standard, transfer 1 mL of the 1000 µg/mL stock

solution into a 10 mL volumetric flask and dilute to the mark with ethyl acetate.

Subsequent dilutions can be made to achieve the desired concentration range for the

calibration curve.

Protocol 2: Quantification of Terpene Esters in Essential
Oils by Gas Chromatography-Mass Spectrometry (GC-
MS) using Citronellyl Formate as an External Standard
This protocol outlines the use of citronellyl formate as an external standard for the

quantification of other terpene esters in an essential oil sample.

Instrumentation:
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Gas chromatograph coupled with a mass spectrometer (GC-MS)

Capillary column suitable for terpene analysis (e.g., DB-5ms, HP-5ms)

GC-MS Parameters:

Parameter Value

Injector Temperature 250 °C

Injection Volume 1 µL

Split Ratio 50:1

Carrier Gas Helium

Flow Rate 1.0 mL/min

Oven Program
Initial temperature 60 °C, hold for 2 min, ramp at

5 °C/min to 240 °C, hold for 5 min

MS Transfer Line Temp 280 °C

Ion Source Temp 230 °C

Ionization Mode Electron Ionization (EI) at 70 eV

Mass Range m/z 40-400

Table 2: GC-MS Parameters

Procedure:

Sample Preparation:

Dilute the essential oil sample in ethyl acetate to bring the concentration of the analytes of

interest within the calibration range. A typical dilution would be 1:100 (v/v).

Calibration Curve Construction:

Inject the prepared citronellyl formate working standards (from Protocol 1) into the GC-

MS system.
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Integrate the peak area of the characteristic ion for citronellyl formate. The most

abundant fragment ion is typically at m/z 69.[6]

Plot a calibration curve of peak area versus concentration.

Sample Analysis:

Inject the diluted essential oil sample into the GC-MS system.

Identify the terpene esters in the sample based on their retention times and mass spectra.

Integrate the peak areas of the target analytes.

Quantification:

Calculate the concentration of each identified terpene ester in the diluted sample by using

the linear regression equation from the citronellyl formate calibration curve.

Adjust the calculated concentration by the dilution factor to determine the concentration in

the original essential oil sample.
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Workflow for Standard Preparation and GC Analysis

Standard Preparation

Sample Analysis

Weigh Citronellyl Formate Standard
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Create 1000 µg/mL Stock Solution

Perform Serial Dilutions
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Inject Standards into GC-MS

Calibration

Generate Calibration Curve

Quantify Analytes

Inject Prepared Sample
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Caption: Workflow for preparing citronellyl formate standards and their use in GC-MS

analysis.
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Caption: Logical flow of external standard quantification using citronellyl formate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. foreverest.net [foreverest.net]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b091523?utm_src=pdf-body
https://www.benchchem.com/product/b091523?utm_src=pdf-body-img
https://www.benchchem.com/product/b091523?utm_src=pdf-body
https://www.benchchem.com/product/b091523?utm_src=pdf-custom-synthesis
https://foreverest.net/products/extractives-synthetic/citronellyl-formate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Perfumers Apprentice - Citronellyl Formate [shop.perfumersapprentice.com]

3. Citronellyl Formate - Hekserij [eng.hekserij.nl]

4. citronellyl formate, 105-85-1 [thegoodscentscompany.com]

5. chemimpex.com [chemimpex.com]

6. Citronellyl formate | C11H20O2 | CID 7778 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. 6-Octen-1-ol, 3,7-dimethyl-, formate [webbook.nist.gov]

8. Citronellyl formate FCC 105-85-1 [sigmaaldrich.com]

9. breezeipl.com [breezeipl.com]

10. cdhfinechemical.com [cdhfinechemical.com]

To cite this document: BenchChem. [Application Note: Citronellyl Formate as a Standard for
Analytical Chemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091523#citronellyl-formate-as-a-standard-for-
analytical-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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